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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available

certified Adenosine Triphosphate (ATP) standards. ATP, the universal energy currency of the

cell, is a critical reagent in a vast array of biological assays. The accuracy and reliability of

these assays are fundamentally dependent on the quality and certification of the ATP standard

used. This document serves as a resource for researchers, scientists, and drug development

professionals to navigate the selection of appropriate ATP standards for their specific

applications, with a focus on quantitative data, experimental protocols, and the underlying

biological pathways.

Commercial Sources and Quantitative
Specifications
A number of reputable suppliers offer high-purity ATP standards. While the term "certified" is

widely used, it's important to note that this typically refers to the supplier's internal quality

control and certification against their own established specifications, rather than traceability to a

national metrology institute like the National Institute of Standards and Technology (NIST). The
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certification is usually documented in a Certificate of Analysis (CoA), which provides key

quantitative data.

Below is a comparative summary of ATP standards from prominent commercial suppliers.
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Supplier
Product
Name

Catalog
Number
(Example)

Purity
Specificatio
n

Formulation
Storage
Temperatur
e

Sigma-

Aldrich

(Merck)

Adenosine 5′-

triphosphate

disodium salt

hydrate

A2383
≥99%

(enzymatic)

Disodium salt

hydrate,

powder

-20°C

Adenosine 5'-

triphosphate

disodium salt

solution

A6559 ≥95% (HPLC)

100 mM

aqueous

solution (pH

7.0)

-20°C

GoldBio

Adenosine-5'-

Triphosphate

(ATP),

Disodium

trihydrate,

Ultra Pure

A-081 ≥98%

Disodium salt

trihydrate,

crystalline

powder

-20°C

Cayman

Chemical

Adenosine 5'-

triphosphate

(sodium salt)

16768 ≥98% Sodium salt -20°C

Promega

ENLITEN®

ATP Assay

System

FF2000

Not specified

for the

standard

alone;

provided as

part of a kit

1x10⁻⁷ M

ATP standard

solution

-20°C

Lonza

ATP

Standard, 5

mL

LT27-008 Not specified

10 µM

aqueous

solution

Information

not available

AdooQ

Bioscience

ATP

(Adenosine-

Triphosphate)

A0118 >99% (HPLC)
Information

not available
-20°C
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Naturallifewor

th

Pure

Adenosine

Triphosphate

Powder

Not specified

99%

(USP/EP/BP/

JP/CP)

Powder
Cool, dry

place

Avanschem

Adenosine

Triphosphate

(ATP)

Not specified ≥99%

White

crystalline

powder

Cool, dry

place

Experimental Protocols
The accurate use of ATP standards requires robust experimental protocols. Below are detailed

methodologies for two key applications: the validation of a commercial ATP standard and its

use in a luciferase-based cell viability assay.

Protocol 1: Validation of Commercial ATP Standard by
High-Performance Liquid Chromatography (HPLC)
This protocol outlines a method for verifying the purity and concentration of a commercially

supplied ATP standard.

1. Materials and Reagents:

Commercial ATP standard (powder)

Ultrapure water (HPLC grade)

Potassium phosphate monobasic (KH₂PO₄)

Potassium phosphate dibasic (K₂HPO₄)

HPLC system with a UV detector

C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

Analytical balance

Volumetric flasks and pipettes
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2. Preparation of Mobile Phase (Phosphate Buffer, pH 6.5):

Prepare a 100 mM solution of potassium phosphate monobasic by dissolving the appropriate

amount in ultrapure water.

Prepare a 100 mM solution of potassium phosphate dibasic by dissolving the appropriate

amount in ultrapure water.

Titrate the monobasic solution with the dibasic solution until the pH reaches 6.5.

Filter the mobile phase through a 0.22 µm filter before use.

3. Preparation of ATP Standard Stock Solution (e.g., 1 mg/mL):

Accurately weigh approximately 10 mg of the commercial ATP standard powder.

Dissolve the powder in a known volume (e.g., 10 mL) of ultrapure water in a volumetric flask

to obtain a stock solution of 1 mg/mL.

Store the stock solution at -20°C in small aliquots.

4. Preparation of Calibration Standards:

Perform serial dilutions of the ATP stock solution with the mobile phase to prepare a series of

calibration standards with concentrations ranging from, for example, 1 µg/mL to 100 µg/mL.

5. HPLC Analysis:

Equilibrate the HPLC system with the mobile phase at a flow rate of 1.0 mL/min.

Set the UV detector wavelength to 259 nm.

Inject a known volume (e.g., 20 µL) of each calibration standard and the prepared stock

solution.

Record the chromatograms and the peak areas.

6. Data Analysis:
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Plot a calibration curve of ATP concentration versus peak area for the calibration standards.

Determine the concentration of the stock solution by interpolating its peak area on the

calibration curve.

Assess the purity of the ATP standard by examining the chromatogram for the presence of

other peaks (e.g., ADP, AMP). The purity can be calculated as the ratio of the ATP peak area

to the total peak area of all adenine nucleotides.

Protocol 2: Luciferase-Based ATP Assay for Cell Viability
This protocol describes the use of a certified ATP standard to quantify ATP in a cell viability

assay.

1. Materials and Reagents:

Certified ATP standard

Luciferase-based ATP detection reagent (e.g., Promega CellTiter-Glo®, Sigma-Aldrich ATP

Cell Viability Luciferase Assay)

Cell culture medium

96-well opaque-walled plates suitable for luminescence measurements

Multichannel pipette

Luminometer

2. Preparation of ATP Standard Curve:

Prepare a stock solution of the certified ATP standard in cell culture medium or PBS to a

known high concentration (e.g., 10 µM).

Perform serial dilutions of the ATP stock solution in the same diluent to create a standard

curve ranging from, for example, 10 µM down to 1 nM.
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Add 100 µL of each standard dilution to separate wells of the 96-well plate. Include a blank

control with diluent only.

3. Cell Preparation and Lysis:

Plate cells in a 96-well opaque-walled plate at the desired density and incubate under

standard conditions.

For adherent cells, remove the culture medium. For suspension cells, centrifuge the plate

and remove the supernatant.

Add 100 µL of the ATP detection reagent to each well containing cells and to the wells with

the ATP standards. The reagent typically contains a cell lysis agent.

4. Luminescence Measurement:

Mix the contents of the wells by orbital shaking for approximately 2 minutes to induce cell

lysis.

Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

Measure the luminescence of each well using a luminometer.

5. Data Analysis:

Subtract the average luminescence of the blank control from all other readings.

Plot a standard curve of ATP concentration versus luminescence for the ATP standards.

Determine the ATP concentration in the experimental samples by interpolating their

luminescence values on the standard curve.

The amount of ATP is directly proportional to the number of viable cells in the sample.[1][2]

Signaling Pathways and Experimental Workflows
Understanding the biological context in which ATP functions is crucial for assay design and

data interpretation. ATP is a key signaling molecule, particularly in purinergic signaling, which
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involves P2X and P2Y receptors.[3][4]

ATP Signaling Pathways
The following diagrams illustrate key ATP signaling pathways.
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Caption: Overview of the purinergic signaling pathway initiated by extracellular ATP.
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Caption: Simplified signaling cascade of the P2X7 receptor upon ATP binding.
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Caption: G-protein coupled signaling pathways of P2Y receptors.

Experimental Workflow
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The logical workflow for selecting and validating a commercial ATP standard is depicted below.
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Caption: Logical workflow for the selection and validation of a commercial ATP standard.

Conclusion
The selection of a high-quality, well-characterized ATP standard is paramount for the

generation of accurate and reproducible data in a wide range of research and drug

development applications. While "certified" ATP standards from commercial suppliers may not

be traceable to national standards, their Certificates of Analysis provide valuable quantitative

data on purity and formulation. Researchers should carefully review this documentation and,

for critical applications, consider in-house validation of the standard's concentration and purity.

By following rigorous experimental protocols and understanding the underlying biology of ATP

signaling, scientists can ensure the integrity of their experimental results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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